Cas no 1807191-15-6 (Methyl 3-cyano-2-fluoro-5-methoxybenzoate)

• Product Name: Methyl 3-cyano-2-fluoro-5-methoxybenzoate
• CAS No: 1807191-15-6
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 4952557
• Update Time: 2025-10-28

Methyl 3-cyano-2-fluoro-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-fluoro-5-methoxybenzoate

• Inchi： 1S/C10H8FNO3/c1-14-7-3-6(5-12)9(11)8(4-7)10(13)15-2/h3-4H,1-2H3
• InChI Key： LAMWQVHQXDWEFN-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=C(C=C1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.6
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-2-fluoro-5-methoxybenzoate

Methyl 3-cyano-2-fluoro-5-methoxybenzoate (CAS No. 1807191-15-6): A Comprehensive Overview

Methyl 3-cyano-2-fluoro-5-methoxybenzoate (CAS No. 1807191-15-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional attributes, holds promise in various applications, particularly in the development of novel therapeutic agents. The presence of multiple pharmacophoric groups, including a cyano group, a fluoro substituent, and a methoxy moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The Methyl 3-cyano-2-fluoro-5-methoxybenzoate molecule is derived from benzoic acid and undergoes a series of functionalization steps to introduce the cyano, fluoro, and methoxy groups at specific positions. These modifications not only enhance its solubility and bioavailability but also contribute to its interaction with biological targets. The cyano group, for instance, can serve as a hydrogen bond acceptor, improving binding affinity to certain enzymes or receptors. Meanwhile, the fluoro substituent is known for its ability to modulate metabolic stability and pharmacokinetic properties, making it a valuable component in drug design.

In recent years, there has been a growing interest in exploring the potential of fluorinated benzoates in medicinal chemistry. The incorporation of fluorine atoms into aromatic rings has been widely recognized for its impact on the pharmacological activity of compounds. Studies have shown that fluorine can enhance the metabolic stability of drugs by resisting degradation processes such as hydrolysis and oxidation. Additionally, the fluoro group can influence the electronic properties of the molecule, thereby affecting its binding interactions with biological targets.

The methoxy group in Methyl 3-cyano-2-fluoro-5-methoxybenzoate further contributes to its pharmacological profile by participating in hydrogen bonding interactions. This feature is particularly important in drug design, as hydrogen bonding plays a crucial role in determining the binding affinity and specificity of drug molecules to their targets. Moreover, the methoxy group can also influence the solubility and permeability of the compound, which are critical factors for its absorption and distribution within the body.

Recent research has highlighted the potential of Methyl 3-cyano-2-fluoro-5-methoxybenzoate as a precursor in synthesizing novel bioactive molecules. For instance, studies have demonstrated its utility in developing compounds with anti-inflammatory and anti-cancer properties. The cyano group can be further functionalized to introduce additional pharmacophoric elements, such as amine or thiol groups, which are known to interact with various biological pathways. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop innovative therapeutic agents.

The structural features of Methyl 3-cyano-2-fluoro-5-methoxybenzoate also make it suitable for use in material science applications. Fluorinated benzoates are known for their thermal stability and chemical inertness, which are desirable properties in high-performance materials. Researchers have explored their use in coatings that exhibit enhanced durability and resistance to environmental factors such as UV radiation and moisture. Additionally, these compounds have been investigated for their potential applications in organic electronics due to their ability to form stable conjugated systems.

In conclusion, Methyl 3-cyano-2-fluoro-5-methoxybenzoate (CAS No. 1807191-15-6) is a multifaceted compound with significant potential in pharmaceutical and material science applications. Its unique structural composition allows for diverse functionalization strategies, making it a valuable tool for researchers seeking to develop novel bioactive molecules or high-performance materials. As our understanding of fluorinated benzoates continues to evolve, we can expect further discoveries that will expand its utility across various scientific disciplines.